- First total synthesis of the anti-inflammatory and pro-resolving lipid mediator 16(R),17(S)-diHDHA, Tetrahedron Letters, 2018, 59(12), 1143-1146
Cas no 92693-03-3 (17S-Hdha)
17S-Hdha structure
Product Name:17S-Hdha
CAS No:92693-03-3
MF:C22H32O3
MW:344.487687110901
CID:1974606
PubChem ID:11046191
Update Time:2024-10-26
17S-Hdha Chemical and Physical Properties
Names and Identifiers
-
- (4Z,7Z,10Z,13Z,15E,17S,19Z)-17-Hydroxy-4,7,10,13,15,19-docosahexa enoic acid
- CTK4A7949
- ACMC-1BRIH
- 4,5-cyclopenteno-3-(methylsulfinyl)-6-(methylthio)-1,2-diazine
- AG-D-32135
- 1-METHANESULFINYL-4-METHYLSULFANYL-6,7-DIHYDRO-5H-CYCLOPENTA[D]PYRIDAZINE
- 17S-hydroxy-4Z,7Z,10Z,13Z,15E,19Z-docosahexaenoic acid
- 5H-Cyclopenta[d]pyridazine,6,7-dihydro-1-(methylsulfinyl)-4-(methylthio)-
- AGN-PC-00B3K2
- 4,5-dehydro 17S-HDHA
- 1-(methylsulfinyl)-4-(methylthio)-6,7-dihydro-5H-cyclopenta[d]pyridazine
- 17(S)-HDoHE
- 17S-HDHA
- 17S-hydroxy DHA
- (17S)-hydroxydocosahexaenoic acid
- LMFA04000012
- (4Z,7Z,10Z,13Z,15E,17S,19Z)-17-Hydroxy-4,7,10,13,15,19-docosahexaenoic acid (ACI)
- 4,7,10,13,15,19-Docosahexaenoic acid, 17-hydroxy-, [S-(E,Z,Z,Z,Z,Z)]- (9CI)
- 17S-Hdha
-
- Inchi： 1S/C22H32O3/c1-2-3-15-18-21(23)19-16-13-11-9-7-5-4-6-8-10-12-14-17-20-22(24)25/h3,5-8,11-16,19,21,23H,2,4,9-10,17-18,20H2,1H3,(H,24,25)/b7-5-,8-6-,13-11-,14-12-,15-3-,19-16+/t21-/m0/s1
- InChI Key： SWTYBBUBEPPYCX-YTQNUIGOSA-N
- SMILES： C(/C=C\C/C=C\C/C=C\C/C=C\CCC(=O)O)=C\[C@@H](O)C/C=C\CC
Computed Properties
- Exact Mass: 344.23514488g/mol
- Monoisotopic Mass: 344.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 14
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 6
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 57.5
Experimental Properties
- Color/Form: 0.1 mg/mL (900125E-100ug)
0.5 mg/mL (900125E-500ug)
17S-Hdha Security Information
- Hazardous Material transportation number：UN1170 - class 3 - PG 2 - Ethanol, solution
- Storage Condition：−70°C
17S-Hdha Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S913100-100μg |
17(S)-HDHA |
92693-03-3 | 98% | 100μg |
￥4,487.00 | 2022-09-28 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66658-25ug |
17(S)-HDHA |
92693-03-3 | 98% | 25ug |
￥847.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66658-50ug |
17(S)-HDHA |
92693-03-3 | 98% | 50ug |
￥1425.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66658-100ug |
17(S)-HDHA |
92693-03-3 | 98% | 100ug |
￥2584.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66658-250ug |
17(S)-HDHA |
92693-03-3 | 98% | 250ug |
￥6096.00 | 2023-09-08 | |
| Larodan | 14-2273-39-100ug |
17(S)-hydroxy-4(Z),7(Z),10(Z),13(Z),15(E),19(Z)-docosahexaenoic acid |
92693-03-3 | >98% | 100ug |
€532.00 | 2023-09-19 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 900125E-100UG |
17(S)-HDHA |
92693-03-3 | 17(S)-hydroxy Docosahexaenoic acid, ethanol solution | 100μG |
2066.09 | 2021-05-14 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 900125E-500UG |
17(S)-HDHA |
92693-03-3 | 17(S)-hydroxy Docosahexaenoic acid, ethanol solution | 500μG |
6876.33 | 2021-05-14 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 900125E-100.956100μg |
17(S)-HDHA |
92693-03-3 | 100.956100μg |
¥2650.26 | 2023-11-02 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 900125E-500.956500μg |
17(S)-HDHA |
92693-03-3 | 500.956500μg |
¥8820.5 | 2023-11-02 |
17S-Hdha Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Oxygen Solvents: Water ; pH 9, 0 °C
1.2 Reagents: Citric acid Solvents: Hexane , Ethyl acetate
1.3 Reagents: Triphenylphosphine Solvents: Hexane , Ethyl acetate ; 0 - 4 °C
1.2 Reagents: Citric acid Solvents: Hexane , Ethyl acetate
1.3 Reagents: Triphenylphosphine Solvents: Hexane , Ethyl acetate ; 0 - 4 °C
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Arachidonate 15-lipoxygenase Solvents: Water
Reference
- Resolvin D2 and Resolvin D1 Differentially Activate Protein Kinases to Counter-Regulate Histamine-Induced [Ca2+]i Increase and Mucin Secretion in Conjunctival Goblet Cells, International Journal of Molecular Sciences, 2022, 23(1),
Production Method 3
Reaction Conditions
1.1 12 - 16 h
Reference
- Compounds, compositions, and methods for the treatment of inflammatory, degenerative, and neurodegenerative diseases, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Tris(2-carboxyethyl)phosphine , Oxygen Catalysts: Lipoperoxidase (general) Solvents: Water ; 2 h, pH 9.5, 4 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
- Gram scale synthesis of specialized pro-resolving mediator 17(S)-HDHA using lipoxygenase enhanced by water-soluble reducing agent TCEP, Bioorganic & Medicinal Chemistry Letters, 2016, 26(2), 343-345
Production Method 5
Reaction Conditions
1.1 Catalysts: Lipoperoxidase (general) Solvents: Water ; pH 9, 0 °C
1.2 Reagents: Triphenylphosphine ; pH 9
1.2 Reagents: Triphenylphosphine ; pH 9
Reference
- Synthesis of resolvins and intermediates, compounds prepared thereby, and uses thereof, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Ammonium hydroxide , Oxygen Solvents: Water ; 1 h, 0 - 5 °C; 30 - 300 min, 0 - 5 °C
1.2 Reagents: N-Acetyl-L-cysteine ; 45 min, 0 - 5 °C
1.3 Reagents: Citric acid ; pH 4 - 5
1.2 Reagents: N-Acetyl-L-cysteine ; 45 min, 0 - 5 °C
1.3 Reagents: Citric acid ; pH 4 - 5
Reference
- Method for producing ω3 and ω6 unsaturated fatty acid oxides, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
Reference
- PPARγ agonistic medicinal compositions, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
Reference
- Cardiovascular properties of hydroxylated docosahexaenoates, Progress in Clinical and Biological Research, 1989, 301, 511-15
17S-Hdha Raw materials
17S-Hdha Preparation Products
17S-Hdha Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
92693-03-3 (17S-Hdha) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
